CID 78061048
Description
CID 78061048 (Compound Identifier 78061048) is a chemical compound identified through gas chromatography-mass spectrometry (GC-MS) analysis as a component of CIEO (a plant-derived essential oil). Its chemical structure is illustrated in Figure 1A of the provided evidence, which highlights key functional groups and stereochemical features . The compound was isolated via vacuum distillation of CIEO, with its concentration varying across fractions (Figure 1C, D) .
Properties
Molecular Formula |
I3Si2 |
|---|---|
Molecular Weight |
436.88 g/mol |
InChI |
InChI=1S/I3Si2/c1-5(2,3)4 |
InChI Key |
ISLZYSAUHPUROI-UHFFFAOYSA-N |
Canonical SMILES |
[Si][Si](I)(I)I |
Origin of Product |
United States |
Chemical Reactions Analysis
CID 78061048 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired transformation. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions may involve nucleophiles or electrophiles, depending on the specific reaction mechanism. The major products formed from these reactions vary based on the reaction conditions and the nature of the reagents used.
Scientific Research Applications
CID 78061048 has a wide range of scientific research applications. In chemistry, it may be used as a reagent or intermediate in the synthesis of other compounds. In biology, it could be studied for its potential effects on biological systems, including its interactions with enzymes or receptors. In medicine, this compound may be investigated for its therapeutic potential, such as its ability to modulate specific biological pathways or its efficacy in treating certain diseases. In industry, the compound could be used in the development of new materials or as a component in various industrial processes.
Comparison with Similar Compounds
Research Findings and Implications
- Comparative Insights: The compound’s volatility distinguishes it from non-volatile toxins (e.g., oscillatoxins) and synthetic halogenated aromatics. Its natural origin aligns it with terpenoids or phenylpropanoids common in essential oils.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
